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Compound of Interest

Tert-butyl trans-4-
Compound Name:
formylcyclohexylcarbamate

Cat. No.: B068527

An In-depth Technical Guide on Tert-butyl trans-4-formylcyclohexylcarbamate

This guide provides detailed information on the molecular properties of tert-butyl trans-4-
formylcyclohexylcarbamate, a key intermediate in the synthesis of various pharmaceuticals
and specialty chemicals.

Molecular Data

The fundamental molecular properties of tert-butyl trans-4-formylcyclohexylcarbamate are
summarized below. This data is essential for stoichiometric calculations in synthesis and for the
characterization of the compound.

Property Value
Molecular Formula C12H21NO3[1][2]
Molecular Weight 227.30 g/mol

tert-butyl ((1r,4r)-4-
UPAC Name formylci//cl((()hele)carbamate[S]
CAS Number 181308-57-6[1][3]
Appearance White to light yellow solid[1]
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Structural Information

The structure of tert-butyl trans-4-formylcyclohexylcarbamate consists of a cyclohexane
ring with two substituents in a trans configuration: a formyl group and a tert-
butoxycarbonylamino group. This specific arrangement influences its reactivity and use as a
building block in organic synthesis.

Tert-butyl Group Carbamate Linkage Trans-Cyclohexyl Ring Formyl Group
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Functional groups of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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